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Compound of Interest

Compound Name: Isorhamnetin 3-gentiobioside

Cat. No.: B15592804

An In-depth Analysis of a Promising Flavonoid Glycoside

Isorhamnetin 3-gentiobioside, a naturally occurring flavonoid glycoside, has garnered
increasing interest within the scientific community for its potential therapeutic applications. This
technical guide provides a comprehensive literature review, detailing its chemical properties,
biological activities, and underlying mechanisms of action, with a focus on data relevant to
researchers, scientists, and drug development professionals.

Chemical Properties

Isorhamnetin 3-gentiobioside is a complex glycoside of isorhamnetin, a 3'-O-methylated
metabolite of quercetin. Its chemical structure consists of the isorhamnetin aglycone linked to a
gentiobiose sugar moiety at the 3-hydroxyl group.

Property Value
Molecular Formula C28H32017
Molecular Weight 640.54 g/mol
CAS Number 17429-69-5

Biological Activities and Quantitative Data
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Isorhamnetin 3-gentiobioside has demonstrated a range of biological activities in preclinical

studies. Notably, it has been shown to influence cancer cell proliferation and exhibit antioxidant

effects. The following table summarizes key quantitative data from the literature.

Biological Cell

. . Parameter Reference
Activity Line/Assay
DNA Synthesis MCF-7 (Human

o EC50 [1]
Activation Breast Cancer)

o ABTS Radical
Antioxidant )

o Scavenging IC50 33.43 pg/mL [1]
Activity

Assay

Experimental Protocols

To facilitate the replication and further investigation of the reported biological activities, detailed

experimental protocols are outlined below.

Isolation and Purification of Isorhamnetin 3-

gentiobioside from Astragalus altaicus

A successful method for the preparative isolation of isorhamnetin 3-gentiobioside from the n-

butanol extract of Astragalus altaicus has been developed, employing a combination of silica

gel column chromatography and high-speed counter-current chromatography (HSCCC).

Experimental Workflow for Isolation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Review for Drug Development Professionals]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15592804#isorhamnetin-3-
gentiobioside-literature-review-and-background]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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